Cas no 2018557-13-4 (N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide)

N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide is a fluorinated acrylamide derivative characterized by its unique cyclohexyl backbone with difluorine substitution. The presence of the 4,4-difluorocyclohexyl group enhances its stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The acrylamide moiety allows for further functionalization via Michael addition or polymerization, enabling applications in drug discovery and material science. Its well-defined structure and reactivity profile make it suitable for precise modifications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability under various conditions ensures consistent performance in synthetic workflows.
N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide structure
2018557-13-4 structure
Product Name:N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide
CAS No:2018557-13-4
MF:C11H17F2NO
MW:217.255590200424
CID:5408078
Update Time:2025-05-26

N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide
    • Inchi: 1S/C11H17F2NO/c1-3-10(15)14-8(2)9-4-6-11(12,13)7-5-9/h3,8-9H,1,4-7H2,2H3,(H,14,15)
    • InChI Key: VOVSTIUXAGLDLV-UHFFFAOYSA-N
    • SMILES: C(NC(C1CCC(F)(F)CC1)C)(=O)C=C

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 330.8±28.0 °C(Predicted)
  • pka: 14.59±0.46(Predicted)

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Additional information on N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide

N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide: A Comprehensive Overview

N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide (CAS No. 2018557-13-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorocyclohexyl moiety and an amide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The difluorocyclohexyl group in N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide is particularly noteworthy due to its influence on the compound's physicochemical properties. Fluorine atoms are known for their ability to modulate the electronic and steric properties of organic molecules, often leading to enhanced stability and altered binding affinities. This makes N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide an attractive candidate for drug development, especially in areas where precise control over molecular interactions is crucial.

Recent studies have explored the potential of N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide in various biological contexts. One notable area of research is its activity as a modulator of ion channels. Ion channels play a critical role in cellular signaling and are implicated in numerous physiological processes and diseases. Research has shown that N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide can selectively modulate specific ion channels, which could have therapeutic implications for conditions such as pain management and neurological disorders.

In addition to its potential as an ion channel modulator, N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that can lead to various chronic diseases when dysregulated. Studies have demonstrated that this compound can inhibit key inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

The amide functional group in N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide also contributes to its biological activity. Amides are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. This property is particularly important in drug design, where optimizing target binding is essential for efficacy and selectivity.

From a synthetic perspective, the preparation of N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide involves several well-established chemical reactions. The synthesis typically begins with the formation of the difluorocyclohexyl moiety through fluorination reactions followed by coupling with the appropriate amine and acryloyl chloride. The overall process is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Preclinical studies have shown that N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide exhibits favorable pharmacokinetic properties. It demonstrates good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses.

In conclusion, N-[1-(4,4-Difluorocyclohexyl)ethyl]-2-propenamide (CAS No. 2018557-13-4) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs.

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